7-[(2-Chlorophenyl)methyl]-1,3-dimethyl-8-(prop-2-enylamino)purine-2,6-dione

Specification

• CAS No.: 377062-36-7
• Molecular Formula: C17H18ClN5O2
• Molecular Weight: 359.81
• IUPAC Name: 7-[(2-chlorophenyl)methyl]-1,3-dimethyl-8-(prop-2-enylamino)purine-2,6-dione
• Standard InChI: InChI=1S/C17H18ClN5O2/c1-4-9-19-16-20-14-13(15(24)22(3)17(25)21(14)2)23(16)10-11-7-5-6-8-12(11)18/h4-8H,1,9-10H2,2-3H3,(H,19,20)
• Standard InChI Key: IOOXONGNOGUFRI-UHFFFAOYSA-N
• SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)NCC=C)CC3=CC=CC=C3Cl

Introduction

Molecular Structure and Nomenclature

The compound’s systematic IUPAC name, 7-[(2-Chlorophenyl)methyl]-1,3-dimethyl-8-(prop-2-enylamino)purine-2,6-dione, reflects its substitution pattern on the purine scaffold. The purine base (C₅H₄N₄) is functionalized at key positions:

• Position 1 and 3: Methyl groups (-CH₃) enhance hydrophobicity and steric bulk.

• Position 7: A 2-chlorophenylmethyl moiety (-CH₂C₆H₄Cl) introduces aromaticity and electron-withdrawing effects.

• Position 8: An allylamino group (-NHCH₂CH=CH₂) provides potential sites for nucleophilic reactions.

Table 1: Key Molecular Properties

Property	Value
Molecular Formula	C₁₇H₁₇ClN₆O₂
Molecular Weight	372.82 g/mol
IUPAC Name	As above
SMILES Notation	CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)NCC=C)CC(=CCl)C3=CC=CC=C3

The chlorophenyl group at position 7 distinguishes this compound from related derivatives, such as the 4-fluorophenyl analog documented in recent synthetic studies. X-ray crystallography of similar purine diones reveals planar purine rings with substituents adopting equatorial orientations to minimize steric strain.

Synthesis and Industrial Production

Synthetic Routes

The synthesis typically involves multi-step functionalization of a purine precursor. A plausible route, adapted from methods used for fluorophenyl analogs, includes:

• Alkylation: Reaction of 1,3-dimethylxanthine with 2-chlorobenzyl bromide under basic conditions (e.g., K₂CO₃ in DMF) to introduce the 7-benzyl group.

• Amination: Treatment with allylamine in the presence of a palladium catalyst to substitute the 8-position halogen (e.g., Cl or Br) with an allylamino group.

Critical parameters include temperature control (60–80°C), anhydrous solvents, and inert atmospheres to prevent oxidation of the allylamino group.

Table 2: Representative Reaction Conditions

Step	Reagents/Conditions	Yield (%)
Alkylation	2-Chlorobenzyl bromide, K₂CO₃, DMF, 70°C	65–72
Amination	Allylamine, Pd(OAc)₂, Et₃N, THF	58–64

Industrial-Scale Considerations

Large-scale production employs continuous-flow reactors to enhance mixing and heat transfer. Purification via column chromatography or recrystallization from ethanol/water mixtures achieves >95% purity. Environmental protocols emphasize solvent recovery and catalytic recycling to minimize waste.

Physicochemical Properties

Solubility and Stability

• Solubility: Moderately soluble in polar aprotic solvents (DMF, DMSO) but poorly soluble in water (<0.1 mg/mL at 25°C).

• Stability: Stable under inert conditions but prone to oxidation at the allylamino group upon prolonged exposure to air.

Spectroscopic Characterization

• ¹H NMR (400 MHz, DMSO-d₆): δ 8.21 (s, 1H, purine H), 7.45–7.32 (m, 4H, Ar-H), 5.89 (m, 1H, CH₂CH=CH₂), 3.51 (s, 3H, N-CH₃), 3.42 (s, 3H, N-CH₃).

• IR (KBr): 1685 cm⁻¹ (C=O), 1550 cm⁻¹ (C=N), 740 cm⁻¹ (C-Cl).

Chemical Reactivity and Functionalization

The compound participates in reactions typical of purine diones and allylamines:

• Oxidation: The allylamino group oxidizes to form an epoxide or nitroso derivative under acidic conditions.

• Nucleophilic Substitution: The 2-chlorophenyl group undergoes Suzuki coupling with aryl boronic acids in the presence of Pd(PPh₃)₄.

Table 3: Reaction Examples

Reaction Type	Reagents	Product
Oxidation	m-CPBA, CH₂Cl₂	Epoxide at allylic position
Coupling	PhB(OH)₂, Pd(PPh₃)₄, K₂CO₃	2-Biphenylmethyl derivative

Comparison with Analogous Compounds

Table 4: Structural and Functional Comparisons

Compound	Key Differences	Bioactivity
7-(4-Fluorophenylmethyl) analog	Electron-withdrawing F vs. Cl	PDE4 inhibition (IC₅₀ = 12 nM)
8-Chlorotheophylline	Halogen at position 8	Adenosine receptor antagonist

The 2-chlorophenyl substitution likely increases metabolic stability compared to fluorophenyl analogs due to slower oxidative dehalogenation.